Cas no 2228877-18-5 (2-bromo-6-methoxyphenyl sulfamate)

• Product Name: 2-bromo-6-methoxyphenyl sulfamate
• CAS No: 2228877-18-5
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 5825785
• PubChem ID: 165637476
• Update Time: 2025-10-28

2-bromo-6-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxyphenyl sulfamate
• EN300-1989425
• 2228877-18-5

• Inchi： 1S/C7H8BrNO4S/c1-12-6-4-2-3-5(8)7(6)13-14(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： NZQMDFJJRKVOPC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OS(N)(=O)=O)OC

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Additional information on 2-bromo-6-methoxyphenyl sulfamate

2-Bromo-6-Methoxyphenyl Sulfamate (CAS No. 2228877-18-5)

The compound 2-bromo-6-methoxyphenyl sulfamate (CAS No. 2228877-18-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and a methoxy group at the 6-position of a phenyl ring, with a sulfamate functional group attached. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it an interesting subject of study in both academic and industrial research.

Sulfamate groups are known for their ability to act as leaving groups in certain chemical reactions, which makes them valuable in organic synthesis. The presence of the bromine atom and methoxy group further enhances the reactivity and selectivity of the compound, making it a versatile building block in the synthesis of more complex molecules. Recent studies have explored the use of 2-bromo-6-methoxyphenyl sulfamate in the development of advanced materials, including high-performance polymers and biocompatible coatings.

One of the most promising applications of 2-bromo-6-methoxyphenyl sulfamate lies in its potential use in drug discovery. Researchers have investigated its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. The compound's ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, has made it a valuable tool in medicinal chemistry.

From a structural perspective, 2-bromo-6-methoxyphenyl sulfamate exhibits a high degree of symmetry, which contributes to its stability under certain reaction conditions. This symmetry also plays a role in its electronic properties, influencing how it interacts with other molecules during chemical reactions. Recent computational studies have provided deeper insights into the electronic structure of this compound, shedding light on its reactivity patterns and potential for use in catalytic processes.

In terms of synthesis, 2-bromo-6-methoxyphenyl sulfamate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized over time to improve yield and purity, making the compound more accessible for large-scale production. The development of greener synthetic routes has also been a focus of recent research, aligning with global efforts to promote sustainable chemistry practices.

The versatility of 2-bromo-6-methoxyphenyl sulfamate extends to its applications in materials science. For instance, it has been used as a precursor for the synthesis of advanced polymers with tailored properties, such as high thermal stability or enhanced mechanical strength. These materials hold potential for use in aerospace, electronics, and automotive industries.

Moreover, sulfamate-containing compounds like 2-bromo-6-methoxyphenyl sulfamate have shown promise in environmental chemistry. Their ability to participate in degradative processes under specific conditions makes them candidates for use in pollution control technologies. Recent research has explored their role in breaking down persistent organic pollutants (POPs), offering innovative solutions to environmental challenges.

In conclusion, 2-bromo-6-methoxyphenyl sulfamate (CAS No. 2228877-18-5) is a multifaceted compound with applications spanning organic synthesis, drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new compounds and technologies that address pressing challenges across various industries.